Cas no 2034563-99-8 (N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopropanesulfonamide)

• Product Name: N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopropanesulfonamide
• CAS No: 2034563-99-8
• MF: C₁₁H₁₃N₅O₂S
• MW: 279.318219900131
• CID: 5467876
• Update Time: 2025-05-20

N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)cyclopropanesulfonamide
• N-[(1-pyridin-3-yltriazol-4-yl)methyl]cyclopropanesulfonamide
• N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopropanesulfonamide

• Inchi： 1S/C11H13N5O2S/c17-19(18,11-3-4-11)13-6-9-8-16(15-14-9)10-2-1-5-12-7-10/h1-2,5,7-8,11,13H,3-4,6H2
• InChI Key： YZJLJMLVUNBOLI-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCC1=CN(C2C=NC=CC=2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 279.07899585 g/mol
• Monoisotopic Mass: 279.07899585 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.32
• XLogP3: -0.2
• Topological Polar Surface Area: 98.2

Additional information on N-{1-(pyridin-3-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopropanesulfonamide

N-{1-(Pyridin-3-yl)-1H-1,2,3-Triazol-4-ylmethyl}Cyclopropanesulfonamide: A Comprehensive Overview

N-{1-(Pyridin-3-yl)-1H-1,2,3-Triazol-4-ylmethyl}Cyclopropanesulfonamide, identified by the CAS number 2034563-99-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological properties. In this article, we delve into its structure, synthesis, applications, and recent research advancements.

The molecular structure of N-{1-(Pyridin-3-yl)-1H-1,2,3-Triazol-4-ylmethyl}Cyclopropanesulfonamide comprises a triazole ring fused with a pyridine moiety and a cyclopropane sulfonamide group. The triazole ring is a key structural element known for its stability and versatility in chemical reactions. The pyridine group introduces aromaticity and enhances the compound's electronic properties, making it suitable for various applications in drug design and materials science.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The cyclopropane sulfonamide group is particularly interesting due to its ability to act as a bioisostere in drug design. This feature allows the compound to mimic the pharmacophore of other bioactive molecules, potentially leading to novel therapeutic agents.

The synthesis of N-{1-(Pyridin-3-yl)-1H-1,2,3-Triazol-4-ylmethyl}Cyclopropanesulfonamide involves a series of carefully designed reactions. The process typically begins with the preparation of the triazole ring using click chemistry techniques, followed by functionalization with the pyridine and cyclopropane sulfonamide groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a linker in drug delivery systems has been explored in recent research studies. Additionally, the compound has demonstrated potential as a catalyst in organic transformations due to its unique electronic properties.

Recent research has also focused on the biological activity of N-{1-(Pyridin-3-yl)-1H-1,2,3-Triazol-4-y.... Studies have shown that it exhibits moderate activity against certain enzymes involved in neurodegenerative diseases. This finding opens up new avenues for its use in developing treatments for conditions such as Alzheimer's disease.

In conclusion, N-{1-(Pyridin...) is a versatile compound with a wide range of potential applications. Its unique structure and promising biological properties make it an exciting subject for further research. As advancements in synthetic methods and biological testing continue to evolve, this compound is likely to play an increasingly important role in various fields of science and technology.